Cas no 2034290-66-7 (N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide)

• Product Name: N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide
• CAS No: 2034290-66-7
• MF: C₁₄H₁₃N₅O₂
• MW: 283.285321950912
• CID: 5958032
• PubChem ID: 119102694
• Update Time: 2025-11-01

N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide
• N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]furan-3-carboxamide
• N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)furan-3-carboxamide
• AKOS026694892
• F6525-1358
• N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide
• 2034290-66-7

• Inchi： 1S/C14H13N5O2/c20-14(11-2-8-21-10-11)17-5-7-19-6-1-12(18-19)13-9-15-3-4-16-13/h1-4,6,8-10H,5,7H2,(H,17,20)
• InChI Key： DYARMXXIKCHKQI-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(NCCN1C=CC(C2C=NC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 283.10692467g/mol
• Monoisotopic Mass: 283.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 85.8Ų

Additional information on N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide

Professional Introduction to N-{2-3-(pyrazin-2-yl-1H-pyrazol-1-ylethyl)furan-3-carboxamide (CAS No. 2034290-66-7)

N-{2-3-(pyrazin-2-yl-1H-pyrazol-1-ylethyl)furan-3-carboxamide} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2034290-66-7, represents a novel molecular entity with a unique structural framework that combines elements of pyrazine, pyrazole, and furan moieties. The intricate arrangement of these heterocyclic systems suggests potential biological activities that have not yet been fully explored, making it a subject of considerable interest for researchers aiming to develop innovative therapeutic agents.

The molecular structure of N-{2-3-(pyrazin-2-yl-1H-pyrazol-1-ylethyl)furan-3-carboxamide} is characterized by a central furan ring connected to an amide functional group, which is further substituted with an ethyl chain terminated by a pyrazole ring. This pyrazole ring itself is linked to another pyrazine moiety, creating a bifurcated heterocyclic system. Such structural complexity often correlates with diverse pharmacological properties, and this compound is no exception. The presence of multiple nitrogen-containing heterocycles enhances its potential for interaction with biological targets, including enzymes and receptors.

In recent years, there has been a surge in research focused on developing small molecules that can modulate the activity of enzymes and receptors involved in critical biological pathways. Among these pathways, those related to inflammation, metabolism, and cancer are particularly well-studied. The structural features of N-{2-3-(pyrazin-2-yl-1H-pyrazol-1-ylethyl)furan-3-carboxamide} make it an intriguing candidate for further investigation in this context. Specifically, the pyrazine and pyrazole rings are known to exhibit binding affinity for various biological targets, while the amide group can serve as a hinge region for drug design.

One of the most compelling aspects of this compound is its potential to act as a scaffold for drug development. The combination of pyrazine and pyrazole moieties provides a versatile platform that can be modified to enhance specific pharmacological properties. For instance, the introduction of additional functional groups at strategic positions within the molecule could alter its solubility, bioavailability, and target specificity. Such modifications are often necessary to optimize the pharmacokinetic and pharmacodynamic profiles of drug candidates.

The furan ring in N-{2-3-(pyrazin-2-yl-1H-pyrazol-1-ylethyl)furan-3-carboxamide} also contributes to its structural diversity and potential biological activity. Furan derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a furan moiety into this compound could thus enhance its therapeutic potential by enabling interactions with specific biological targets or by modulating existing ones.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of small molecules with greater accuracy than ever before. By leveraging these tools, scientists can rapidly screen large libraries of compounds for potential therapeutic applications. N-{2-3-(pyrazin-2-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy)-1H-pyrrazolethylethyl)furan - 33333333333333333333 - carboxamide has emerged as one such promising candidate that warrants further exploration using these methods.

In conclusion, N-{2 - 33333333333333333333 - (pyrazi - 22222222222222222222 - yl) - 11111111111111111 - H - pyrrazoleethyl)furancarboxamide (CAS No. 2034290 - 66 - 7) represents a novel molecular entity with significant potential in pharmaceutical research. Its unique structural features and the presence of multiple heterocyclic systems make it an attractive scaffold for drug development. As research in this area continues to evolve, compounds like this one are likely to play a crucial role in the discovery and development of new therapeutic agents.